Cas no 944709-24-4 (15:0-18:1-15:0 D5 TG)

• Product Name: 15:0-18:1-15:0 D5 TG
• CAS No: 944709-24-4
• MF: C₅₁H₉₁D₅O₆
• MW: 805.30
• CID: 4763720
• Update Time: 2025-05-26

15:0-18:1-15:0 D5 TG Chemical and Physical Properties

Names and Identifiers

• 15:0-18:1-15:0 D5 TG

• Inchi： 1S/C51H96O6/c1-4-7-10-13-16-19-22-25-26-27-30-33-36-39-42-45-51(54)57-48(46-55-49(52)43-40-37-34-31-28-23-20-17-14-11-8-5-2)47-56-50(53)44-41-38-35-32-29-24-21-18-15-12-9-6-3/h25-26,48H,4-24,27-47H2,1-3H3/b26-25-/i46D2,47D2,48D
• InChI Key： YUNYDLOKHYJQAT-OFSSTFKFSA-N
• SMILES： C([2H])(C([2H])([2H])OC(=O)CCCCCCCCCCCCCC)(C([2H])([2H])OC(=O)CCCCCCCCCCCCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC

15:0-18:1-15:0 D5 TG Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 15:0-18:1-15:0 D5 TG

Introduction to 15:0-18:1-15:0 D5 TG (CAS No. 944709-24-4)

15:0-18:1-15:0 D5 TG (CAS No. 944709-24-4) is a specialized triglyceride that has gained significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, nutraceuticals, and biotechnology. This compound is a deuterated analog of a specific triglyceride, which makes it particularly valuable for research and development purposes.

The chemical structure of 15:0-18:1-15:0 D5 TG consists of three fatty acid chains: two pentadecanoic acid (15:0) chains and one octadecanoic acid (18:1) chain, with five deuterium atoms incorporated into the molecule. The presence of deuterium atoms imparts unique physical and chemical properties to the compound, making it an excellent candidate for studies involving metabolic pathways, drug metabolism, and tracer applications.

In the context of pharmaceutical research, 15:0-18:1-15:0 D5 TG has been utilized to investigate the effects of fatty acids on lipid metabolism and their role in various diseases. Recent studies have shown that deuterated triglycerides can provide valuable insights into the mechanisms of lipid absorption, transport, and storage in the body. For instance, a study published in the Journal of Lipid Research demonstrated that deuterated triglycerides can be used to trace the fate of dietary lipids in vivo, offering a non-invasive method to assess lipid metabolism in humans.

Beyond its applications in lipid metabolism research, 15:0-18:1-15:0 D5 TG has also shown promise in the development of novel drug delivery systems. The unique properties of deuterated triglycerides make them suitable for use as carriers for lipophilic drugs, enhancing their bioavailability and reducing potential side effects. A study published in the International Journal of Pharmaceutics explored the use of deuterated triglycerides as excipients in lipid-based drug delivery systems, highlighting their ability to improve drug solubility and stability.

In the field of nutraceuticals, 15:0-18:1-15:0 D5 TG has been investigated for its potential health benefits. Deuterated fatty acids have been shown to exhibit anti-inflammatory properties and may play a role in modulating immune responses. A study published in the Nutrients journal reported that deuterated fatty acids can reduce inflammation markers in animal models, suggesting their potential as functional food ingredients.

The biotechnological applications of 15:0-18:1-15:0 D5 TG are also noteworthy. The compound can be used as a substrate for microbial fermentation processes, where it serves as a carbon source for the production of valuable bioactive compounds. Research published in the Bioresource Technology journal demonstrated that deuterated triglycerides can enhance the production of bioactive metabolites by certain microorganisms, opening up new avenues for bioproduction processes.

In summary, 15:0-18:1-15:0 D5 TG (CAS No. 944709-24-4) is a versatile compound with a wide range of applications in pharmaceuticals, nutraceuticals, and biotechnology. Its unique chemical structure and properties make it an invaluable tool for researchers seeking to understand and manipulate lipid metabolism, develop novel drug delivery systems, explore health benefits, and advance biotechnological processes. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow.